Cas no 54304-27-7 ([9,9'-Bianthracene]-4,4',5,5',10,10'-hexol)

• Product name: [9,9'-Bianthracene]-4,4',5,5',10,10'-hexol
• CAS No: 54304-27-7
• MF: C₂₈H₁₈O₆
• MW: 450.43892
• CID: 368037
• PubChem ID: 86486

[9,9'-Bianthracene]-4,4',5,5',10,10'-hexol Chemical and Physical Properties

Names and Identifiers

• [9,9'-Bianthracene]-4,4',5,5',10,10'-hexol
• (9,9'-Bianthracene)-4,4',5,5',10,10'-hexol
• anthralin 10,10'-dimer
• [9,9'-Bianthracene]-4,4',5,5',10,10'-hexaol
• 54304-27-7
• DTXSID30202676

• Inchi： InChI=1S/C28H18O6/c29-17-9-1-5-13-21(14-6-2-10-18(30)24(14)27(33)23(13)17)22-15-7-3-11-19(31)25(15)28(34)26-16(22)8-4-12-20(26)32/h1-12,29-34H
• InChI Key： KUNYGANIYRQQLM-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C3=C(C(=CC=C3)O)C(=C2C(=C1)O)O)C4=C5C=CC=C(C5=C(C6=C4C=CC=C6O)O)O

Computed Properties

• Exact Mass: 450.11034
• Monoisotopic Mass: 450.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.38